2-((1-(2-methoxyphenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)-N-(p-tolyl)acetamide

• IUPAC Name: 2-[[1-(2-methoxyphenyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]sulfanyl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C21H19N5O3S/c1-13-7-9-14(10-8-13)23-18(27)12-30-21-24-19-15(20(28)25-21)11-22-26(19)16-5-3-4-6-17(16)29-2/h3-11H,12H2,1-2H3,(H,23,27)(H,24,25,28)
• InChI Key: ARWKXMGKZIWFEG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C=NN3C4=CC=CC=C4OC)C(=O)N2
• Molecular Formula: C21H19N5O3S
• Molecular Weight: 421.5 g/mol

Description

2-((1-(2-methoxyphenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)-N-(p-tolyl)acetamide is a useful research compound. Its molecular formula is C21H19N5O3S and its molecular weight is 421.48. The purity is usually 95%.
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Scientific Research Applications

Anticancer Applications

One of the notable applications of similar compounds involves their potential as anticancer agents. Al-Sanea et al. (2020) designed and synthesized certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives, aiming to discover new anticancer compounds. Through the attachment of different aryloxy groups to the pyrimidine ring, one compound exhibited significant cancer cell growth inhibition against eight cancer cell lines, including HOP-92 and NCI-H226, among others. This suggests the potential utility of similar compounds in the development of new anticancer drugs (Al-Sanea et al., 2020).

Radiopharmaceuticals

Compounds within this chemical family have also been explored for their use in radiopharmaceuticals. Dollé et al. (2008) discussed the radiosynthesis of DPA-714, a compound within the same chemical class, for imaging the translocator protein (18 kDa) with positron emission tomography (PET). This work demonstrates the potential of such compounds in diagnostic imaging, aiding in the visualization of biological processes at the molecular level (Dollé et al., 2008).

Anti-inflammatory and Analgesic Agents

Abu‐Hashem et al. (2020) synthesized novel compounds derived from visnaginone and khellinone, exhibiting significant anti-inflammatory and analgesic activities. These compounds, including the synthesis of related benzodifuranyl, triazines, and thiazolopyrimidines, showcased high inhibitory activity on COX-2 selectivity, highlighting their potential as anti-inflammatory and analgesic agents (Abu‐Hashem et al., 2020).

Antimicrobial Activity

The antimicrobial properties of compounds structurally similar to "2-((1-(2-methoxyphenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)-N-(p-tolyl)acetamide" have been explored in several studies. Bondock et al. (2008) synthesized new heterocycles incorporating the antipyrine moiety, which were evaluated as antimicrobial agents. The diverse chemical reactivity of these compounds suggests their potential utility in developing new antimicrobial drugs (Bondock et al., 2008).